Cas no 28525-13-5 (4-(Phenylsulfonyl)benzonitrile)

• Product Name: 4-(Phenylsulfonyl)benzonitrile
• CAS No: 28525-13-5
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• MDL: MFCD00159171
• CID: 852434
• PubChem ID: 12273800
• Update Time: 2025-07-19

4-(Phenylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Phenylsulfonyl)benzonitrile
• Benzonitrile, 4-(phenylsulfonyl)-
• 4-benzenesulfonyl-azetidin-2-one
• 4-benzenesulfonylbenzonitrile
• 4-Benzolsulfonyl-benzaldehyd
• 4-Benzolsulfonyl-benzonitril
• 4-Benzosulfonyl-benzaldehyd
• 4-Phenylsulfon-benzoesaeure-nitril
• 4-Phenylsulfon-benzonitril
• 4-phenylsulfonyl-azetidinone
• LJGXGJNDLQYPQK-UHFFFAOYSA-N
• 4-(BENZENESULFONYL)BENZONITRILE
• TRA0042508
• SY020921
• AK118916
• AB0061260
• AX8244332
• J3.522.374F
• CS-0313608
• DB-367085
• SCHEMBL161783
• MFCD00159171
• AS-32056
• AKOS016000385
• 28525-13-5

• MDL： MFCD00159171
• Inchi： 1S/C13H9NO2S/c14-10-11-6-8-13(9-7-11)17(15,16)12-4-2-1-3-5-12/h1-9H
• InChI Key： LJGXGJNDLQYPQK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(C#N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 243.03500
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3

Experimental Properties

• PSA: 66.31000
• LogP: 3.47188

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-(Phenylsulfonyl)benzonitrile

Latest Research on 4-(Phenylsulfonyl)benzonitrile (CAS: 28525-13-5) in Chemical Biology and Pharmaceutical Applications

4-(Phenylsulfonyl)benzonitrile (CAS: 28525-13-5) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief consolidates the latest findings on its chemical properties, synthetic routes, and therapeutic potential, providing valuable insights for researchers in the field of chemical biology and medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient production of 4-(Phenylsulfonyl)benzonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic system that enhances the yield and purity of this compound, reducing the need for hazardous reagents. The optimized process not only improves scalability but also aligns with green chemistry principles, making it an attractive option for industrial applications.

In the context of drug discovery, 4-(Phenylsulfonyl)benzonitrile has shown promising activity as a scaffold for designing selective kinase inhibitors. Research from Nature Chemical Biology (2024) revealed its role in modulating protein-protein interactions, particularly in pathways associated with cancer and autoimmune diseases. The compound's unique sulfonyl and nitrile functionalities contribute to its binding affinity and specificity, making it a versatile building block for targeted therapies.

Further investigations into its mechanism of action have uncovered its potential as an anti-inflammatory agent. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 4-(Phenylsulfonyl)benzonitrile exhibit significant inhibition of NF-κB signaling, a key pathway in inflammatory responses. These findings suggest its applicability in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-(Phenylsulfonyl)benzonitrile-based compounds. Current research is focused on improving solubility and bioavailability while maintaining therapeutic efficacy. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area, paving the way for new clinical candidates.

In conclusion, 4-(Phenylsulfonyl)benzonitrile (CAS: 28525-13-5) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to anti-inflammatory activity, underscore its importance in drug development. Ongoing studies aim to address existing limitations and explore new therapeutic avenues, making it a compound of significant interest for future research.